(2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride
Overview
Description
(2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride, also known as EMCPA HCl, is an organic compound with a wide range of applications in research and laboratory experiments. It is a chiral compound, meaning it exists in two stereoisomeric forms, and is used as a chiral reagent in the synthesis of other compounds. EMCPA HCl has been used in a variety of scientific research applications, including biochemical and physiological studies, and has been found to have a variety of advantageous and limiting properties when used in laboratory experiments.
Scientific Research Applications
(2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride HCl has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used as a chiral reagent in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Additionally, it has been used in the preparation of chiral catalysts and in the study of enzyme kinetics. It has also been used in the study of drug metabolism and drug-drug interactions.
Mechanism of Action
The mechanism of action of (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride HCl is not fully understood. However, it is believed to act by binding to certain enzymes and receptors, which can then activate specific biochemical pathways. This can lead to a variety of physiological responses, such as changes in hormone levels and neurotransmitter release.
Biochemical and Physiological Effects
(2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride HCl has been found to have a variety of biochemical and physiological effects. In particular, it has been found to modulate the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. It has also been found to affect the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine. Additionally, it has been found to modulate the activity of certain hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
(2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride HCl has several advantages when used in laboratory experiments. Firstly, it is relatively inexpensive and easy to obtain. Secondly, it is highly soluble in a variety of solvents, making it easy to work with. Additionally, it is a chiral compound, meaning it can be used to synthesize other chiral compounds. However, it does have some limitations. For example, it is not very stable and can decompose over time. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for research involving (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride HCl. Firstly, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, research could be conducted to develop more efficient methods of synthesis and chiral separation. Finally, research could be conducted to explore its potential applications in drug development and drug-drug interactions.
Synthesis Methods
(2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride HCl is synthesized through a process known as asymmetric hydrogenation. This process involves the reduction of an achiral substrate, such as (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride, using a chiral catalyst, such as a rhodium complex, in the presence of hydrogen. The result is a mixture of two enantiomers, which can then be separated using a chiral chromatographic method. The most commonly used method is high-performance liquid chromatography (HPLC). This method allows for the separation of the two enantiomers in a highly efficient manner.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride involves the reaction of ethyl 2-oxo-4-phenylbutyrate with methylamine followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "Ethyl 2-oxo-4-phenylbutyrate", "Methylamine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl 2-oxo-4-phenylbutyrate is reacted with excess methylamine in ethanol to form (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide.", "Step 2: The resulting product is then reduced with sodium borohydride in ethanol to form (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide hydrochloride.", "Step 3: The final product is obtained by reacting the above product with hydrochloric acid." ] } | |
CAS RN |
2728726-38-1 |
Molecular Formula |
C8H17ClN2O2 |
Molecular Weight |
208.7 |
Purity |
95 |
Origin of Product |
United States |
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